Methyl 4-bromo-2-fluorobenzoate
Cat. No. B195147
M. Wt: 233.03 g/mol
InChI Key: DLILIUSWDLJMCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088760B2
Procedure details
4-bromo-2-fluorobenzoic acid (30 g, 0.14 mol) was dissolved in methanol with a few drops of sulfuric acid. The reaction medium was refluxed for 20 hours. The cooled reaction mixture was evaporated and the residue partitioned between ethyl acetate and saturated aqueous sodium bicarbonate solution. The organic layer was separated and washed with brine, dried over sodium sulfate, filtered and evaporated to give methyl 4-bromo-2-fluorobenzoate (20.7 g, yield 64%) as a white solid. 1H-NMR (400 MHz, DMSO-d6) δ (ppm); 3.85 (s, 3H), 7.55-7.58 (m, 1H), 7.70-7.73 (m, 1H), 7.79-7.83 (m, 1H); LC-MS (ESI) m/z: 233 (M+1)+, 235 (M+3)+
Yield
64%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[C:4]([F:11])[CH:3]=1.[CH3:12]O>S(=O)(=O)(O)O>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([O:8][CH3:12])=[O:7])=[C:4]([F:11])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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30 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C(=O)O)C=C1)F
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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CO
|
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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catalyst
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction medium was refluxed for 20 hours
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Duration
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20 h
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CUSTOM
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Type
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CUSTOM
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Details
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The cooled reaction mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue partitioned between ethyl acetate and saturated aqueous sodium bicarbonate solution
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=CC(=C(C(=O)OC)C=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.7 g | |
| YIELD: PERCENTYIELD | 64% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
